4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid

• IUPAC Name: 4-pyrrol-1-ylpyridine-2-carboxylic acid
• InChI: InChI=1S/C10H8N2O2/c13-10(14)9-7-8(3-4-11-9)12-5-1-2-6-12/h1-7H,(H,13,14)
• InChI Key: WGDPWMLPQRTMBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC(=NC=C2)C(=O)O
• Molecular Formula: C10H8N2O2
• Molecular Weight: 188.18 g/mol
• CAS No.: 887206-82-8

Description

4-(1H-Pyrrol-1-yl)pyridine-2-carboxylic acid is a chemical compound with the CAS Number: 887206-82-8 and a molecular weight of 188.19. It is a solid substance at room temperature.

Molecular Structure Analysis

The linear formula of this compound is C10H8N2O2. For a more detailed molecular structure, one could refer to crystallographic data or use computational chemistry methods to predict the structure.

Scientific Research Applications

C-H Functionalization and Redox-Annulations

Cyclic amines, including pyrrolidine derivatives, have been used in redox-annulations with α,β-unsaturated carbonyl compounds. This process involves the carboxylic acid promoted generation of a conjugated azomethine ylide, followed by electrocyclization and potential tautomerization, leading to the synthesis of ring-fused pyrrolines which can be further oxidized to pyrroles or reduced to pyrrolidines (Kang et al., 2015).

Supramolecular Assemblies and Crystal Engineering

Studies on pyrazinecarboxylic acids have elucidated the occurrence of a carboxylic acid-pyridine supramolecular synthon, which is crucial for self-assembly in crystal structures. This understanding aids in crystal engineering strategies aimed at designing new materials with desired properties (Vishweshwar et al., 2002).

Metal-Organic Frameworks (MOFs) and Coordination Polymers

Pyridine-2,6-dicarboxylic acid has been employed in the formation of metal-organic frameworks (MOFs) that exhibit polycatenane-like structures through hydrogen bonding. These structures feature unique water clusters, demonstrating the material's potential for various applications, including gas storage and catalysis (Ghosh & Bharadwaj, 2005).

Photophysical Properties of Coordination Compounds

Lanthanide-based coordination polymers, synthesized using pyridine-derived carboxylic acids, have been explored for their photophysical properties. These studies are essential for developing materials for optical applications, including sensors and light-emitting devices (Sivakumar et al., 2011).

Antibacterial and DNA Interaction Studies

Pyridine-2-carboxylic acid and its derivatives have been characterized through spectroscopic techniques and computational methods to explore their antimicrobial activities and DNA interactions. These studies provide insights into the potential therapeutic applications of these compounds (Tamer et al., 2018).